Cas no 2227766-58-5 ((1S)-3-amino-1-(3,5-dimethoxy-4-methylphenyl)propan-1-ol)

• Product Name: (1S)-3-amino-1-(3,5-dimethoxy-4-methylphenyl)propan-1-ol
• CAS No: 2227766-58-5
• MF: C₁₂H₁₉NO₃
• MW: 225.284163713455
• CID: 5858764
• PubChem ID: 165693988
• Update Time: 2025-07-17

(1S)-3-amino-1-(3,5-dimethoxy-4-methylphenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-3-amino-1-(3,5-dimethoxy-4-methylphenyl)propan-1-ol
• 2227766-58-5
• EN300-1797444

• Inchi： 1S/C12H19NO3/c1-8-11(15-2)6-9(7-12(8)16-3)10(14)4-5-13/h6-7,10,14H,4-5,13H2,1-3H3/t10-/m0/s1
• InChI Key： DZCXBEYHPJUDMQ-JTQLQIEISA-N
• SMILES： O[C@@H](CCN)C1C=C(C(C)=C(C=1)OC)OC

Computed Properties

• Exact Mass: 225.13649347g/mol
• Monoisotopic Mass: 225.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 64.7Ų

Additional information on (1S)-3-amino-1-(3,5-dimethoxy-4-methylphenyl)propan-1-ol

Introduction to (1S)-3-amino-1-(3,5-dimethoxy-4-methylphenyl)propan-1-ol and Its CAS No. 2227766-58-5

In the realm of chemical and pharmaceutical research, the compound (1S)-3-amino-1-(3,5-dimethoxy-4-methylphenyl)propan-1-ol, identified by its CAS number 2227766-58-5, has garnered significant attention due to its unique structural and functional properties. This compound, belonging to the class of amino alcohols, exhibits a distinct molecular architecture that makes it a valuable candidate for various biochemical and pharmacological applications. The presence of a chiral center at the (1S) configuration enhances its potential as a building block in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

The< strong>3-amino group and the< strong>3,5-dimethoxy-4-methylphenyl substituent contribute to the compound's overall reactivity and biological activity. The< strong>amino functionality is a key pharmacophore in many drugs, facilitating interactions with biological targets such as enzymes and receptors. Meanwhile, the< strong>3,5-dimethoxy-4-methylphenyl moiety, derived from an aromatic ring with methoxy and methyl substituents, is known for its ability to modulate biological pathways. This combination of features makes (1S)-3-amino-1-(3,5-dimethoxy-4-methylphenyl)propan-1-ol a promising candidate for further investigation in drug discovery.

Recent advancements in medicinal chemistry have highlighted the importance of chiral compounds in pharmaceutical development. The stereochemistry of a molecule can significantly influence its pharmacokinetic and pharmacodynamic properties. In the case of (1S)-3-amino-1-(3,5-dimethoxy-4-methylphenyl)propan-1-ol, the (1S) configuration plays a crucial role in determining its biological activity. Studies have shown that enantiomers can exhibit vastly different effects on biological systems, making the precise control of stereochemistry essential for drug design.

The< strong>3,5-dimethoxy-4-methylphenyl group is particularly interesting due to its structural similarity to several naturally occurring compounds known for their therapeutic effects. For instance, this moiety is found in various flavonoids and phenolic compounds that have been studied for their anti-inflammatory, antioxidant, and antimicrobial properties. By incorporating this group into a synthetic molecule like (1S)-3-amino-1-(3,5-dimethoxy-4-methylphenyl)propan-1-ol, researchers can leverage these known biological activities to develop new treatments.

Current research in the field of amino alcohols has revealed their potential as intermediates in the synthesis of more complex drugs. The< strong>3-amino group provides a site for further functionalization, allowing chemists to attach various pharmacophores or other functional groups that can enhance the drug's efficacy and selectivity. This flexibility makes (1S)-3-amino-1-(3,5-dimethoxy-4-methylphenyl)propan-1-ol a versatile building block for medicinal chemistry.

In addition to its synthetic utility, (1S)-3-amino-1-(3,5-dimethoxy-4-methylphenyl)propan-1-ol has shown promise in preliminary biological assays. These studies have indicated potential activity against various targets relevant to human health conditions such as inflammation and neurodegeneration. The< strong>amino group's ability to interact with biomolecules like enzymes and receptors suggests that this compound could modulate critical signaling pathways involved in these diseases.

The< strong>3,5-dimethoxy-4-methylphenyl moiety has also been implicated in several pharmacological effects. Its structural features are reminiscent of compounds that have demonstrated anti-inflammatory and analgesic properties. By studying (1S)-3-amino-1-(3,5-dimethoxy-4-methylphenyl)propan-1-ol, researchers aim to understand how these structural elements contribute to biological activity and how they can be optimized for therapeutic use.

As our understanding of molecular interactions continues to evolve, compounds like (1S)-3-amino-1-(3,5-dimethoxy-4-methylphenyl)propan-1-ol will play an increasingly important role in drug discovery and development. Their unique combination of structural features and functional groups makes them valuable tools for exploring new therapeutic strategies. Future research will likely focus on refining synthetic methods to produce these compounds more efficiently and on conducting comprehensive biological evaluations to uncover their full potential.